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Compound of Interest

Compound Name: 2-Ethyl-5-nitropyridine

Cat. No.: B1587371 Get Quote

2-Ethyl-5-nitropyridine is a substituted pyridine derivative that serves as a crucial building

block in organic synthesis, particularly within the pharmaceutical and agrochemical industries.

Its chemical structure, featuring an ethyl group and a nitro group on the pyridine ring, offers

versatile reactivity for constructing more complex molecules. For researchers and drug

development professionals, sourcing high-purity 2-Ethyl-5-nitropyridine is a critical first step in

the synthesis of novel compounds, including active pharmaceutical ingredients (APIs).[1][2]

The reliability of the chemical supplier directly impacts the reproducibility of experimental

results and the overall success of a research program. This guide provides an in-depth analysis

of commercial suppliers of 2-Ethyl-5-nitropyridine, with a focus on quality assessment,

documentation, and safe handling for research purposes.

Section 1: Identifying Reputable Commercial
Suppliers
The landscape of chemical suppliers is vast, ranging from large multinational corporations to

smaller, specialized companies. For research applications, it is essential to partner with

suppliers who can provide high-quality reagents, comprehensive documentation, and technical

support.[3][4] Below is a comparative overview of some commercial suppliers of 2-Ethyl-5-
nitropyridine.

Table 1: Comparison of Commercial Suppliers of 2-Ethyl-5-nitropyridine
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Supplier Noteworthy Offerings Target Audience

Sigma-Aldrich (part of

MilliporeSigma)

Extensive catalog of

chemicals, strong reputation

for quality assurance, detailed

online documentation including

Safety Data Sheets (SDS).[4]

Academia, pharmaceutical

research, materials science.[4]

Thermo Fisher Scientific

Comprehensive range of

laboratory chemicals and

equipment, commitment to

innovation and research

support.[4]

Researchers and laboratories

worldwide.[4]

TCI Chemicals

Specializes in laboratory

reagents, offers detailed safety

information on their products.

[5]

Research and development.

BLDpharm

Provides a large catalog of

building blocks and

intermediates, with a focus on

novel chemicals.[6]

Chemical and pharmaceutical

research.

Cayman Chemical

Manufactures high-quality

biochemicals and offers

contract services for custom

chemical synthesis and

analysis.[7]

Drug discovery and biomedical

research.[7]

ChemicalBook

An online platform that

aggregates information and

suppliers for a vast number of

chemical compounds,

including 2-Ethyl-5-

nitropyridine.[8]

Broad scientific community.
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Section 2: Quality Control and Documentation for
Researchers
Ensuring the quality of starting materials is paramount in scientific research. Reputable

suppliers will provide comprehensive documentation to verify the identity and purity of their

products. The two most critical documents for a researcher are the Certificate of Analysis (CoA)

and the Safety Data Sheet (SDS).

The Certificate of Analysis (CoA): A Guarantee of Quality
A Certificate of Analysis is a document issued by a supplier's quality assurance department that

confirms a product meets its predetermined specifications. It is a crucial tool for researchers to

assess the purity and quality of a chemical batch.

Key Information on a CoA

Certificate of Analysis

Product Information
(Name, CAS No., Lot No.)Identifies

Physical Properties
(Appearance, Melting Point)

Describes

Analytical Tests and Results
(Purity by GC/HPLC, NMR, IR)

Verifies

Date of Analysis and Expiry

Documents

Click to download full resolution via product page

Caption: Key components of a Certificate of Analysis (CoA).
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Analytical Methods for Purity Assessment
The purity data presented on a CoA is generated using various analytical techniques.

Understanding the principles behind these methods allows researchers to critically evaluate the

quality of the 2-Ethyl-5-nitropyridine they receive.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for

separating and identifying volatile and semi-volatile compounds like 2-Ethyl-5-nitropyridine.

[9] The gas chromatograph separates the components of a mixture, and the mass

spectrometer provides detailed structural information, allowing for confident identification and

quantification of impurities.[10][11]

High-Performance Liquid Chromatography (HPLC): HPLC is another versatile separation

technique that is well-suited for the analysis of pyridine derivatives.[9] It is particularly useful

for less volatile compounds or for analyzing complex mixtures.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure of a compound, confirming its identity.[12]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in a molecule, serving as a fingerprint for the compound.[12]

The Safety Data Sheet (SDS): A Guide to Safe Handling
The Safety Data Sheet (SDS), formerly known as the Material Safety Data Sheet (MSDS),

provides comprehensive information about the potential hazards of a chemical and how to work

with it safely.[5][13][14] Key sections of an SDS for 2-Ethyl-5-nitropyridine include:

Hazards Identification: Details on potential health effects and physical hazards.[5][8][13]

First-Aid Measures: Instructions for emergency response in case of exposure.[14]

Handling and Storage: Recommendations for safe handling practices and appropriate

storage conditions.[5][13][15]

Personal Protective Equipment (PPE): Specifies the necessary protective gear, such as

gloves, safety glasses, and lab coats.[15]
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Section 3: Practical Guidance for Researchers
Workflow for Supplier Selection and Quality Verification
The process of selecting a supplier and verifying the quality of a chemical is a critical workflow

in any research setting.
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Receive Chemical and
Verify Paperwork

Perform In-House QC
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Store Chemical According
to SDS Guidelines

Proceed with Research
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Caption: A typical workflow for selecting a chemical supplier and verifying quality.
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Experimental Protocol: Preparation of a Stock Solution
Accurate preparation of stock solutions is fundamental for reproducible experiments. The

following is a general protocol for preparing a stock solution of 2-Ethyl-5-nitropyridine.

Materials:

2-Ethyl-5-nitropyridine (solid or liquid)

Analytical balance

Volumetric flask (appropriate size)

Spatula or pipette

Appropriate solvent (e.g., DMSO, DMF, Ethanol - consult solubility data)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Don PPE: Before handling the chemical, ensure you are wearing the appropriate personal

protective equipment as specified in the SDS.

Tare the Balance: Place a clean, dry weigh boat or vial on the analytical balance and tare it

to zero.

Weigh the Compound: Carefully weigh the desired amount of 2-Ethyl-5-nitropyridine.

Record the exact mass.

Transfer to Volumetric Flask: Quantitatively transfer the weighed compound into the

volumetric flask.

Dissolve the Compound: Add a portion of the chosen solvent to the volumetric flask and swirl

gently to dissolve the compound completely.
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Bring to Volume: Once the solid is fully dissolved, carefully add more solvent until the bottom

of the meniscus reaches the calibration mark on the neck of the volumetric flask.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Label and Store: Label the flask with the name of the compound, the concentration of the

solution, the solvent used, the date of preparation, and your initials. Store the solution

according to the recommendations in the SDS.

Section 4: Synthesis of 2-Ethyl-5-nitropyridine
Understanding the synthetic routes to 2-Ethyl-5-nitropyridine can provide researchers with

insights into potential impurities that may be present in the commercial product. Nitropyridines

are generally synthesized through the nitration of pyridine or its derivatives.[2] The synthesis of

2-substituted-5-nitropyridines can be achieved from 3-nitropyridine.[2] Another approach

involves the synthesis from diethyl (5-nitropyridin-2-yl)malonate.[16]

Conclusion
The selection of a commercial supplier for 2-Ethyl-5-nitropyridine is a critical decision for any

research professional. By prioritizing suppliers with a strong reputation for quality, providing

comprehensive documentation, and adhering to strict safety and handling protocols,

researchers can ensure the integrity and reproducibility of their work. A thorough evaluation of

the Certificate of Analysis and the Safety Data Sheet, coupled with a systematic approach to

supplier selection, forms the foundation of successful and safe research in drug development

and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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